2-Oxo-2,3-dihydro-1,3-thiazole-5-sulfonyl chloride

• IUPAC Name: 2-oxo-3H-1,3-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C3H2ClNO3S2/c4-10(7,8)2-1-5-3(6)9-2/h1H,(H,5,6)
• InChI Key: AGRGYLBPATUIHX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=O)N1)S(=O)(=O)Cl
• Molecular Formula: C3H2ClNO3S2
• Molecular Weight: 199.6 g/mol
• CAS RN: 930396-12-6

Description

“2-Oxo-2,3-dihydro-1,3-thiazole-5-sulfonyl chloride” is a chemical compound with the CAS Number: 930396-12-6. It has a molecular weight of 199.64.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H2ClNO3S2/c4-10(7,8)2-1-5-3(6)9-2/h1H,(H,5,6). This indicates the presence of carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur atoms in the molecule.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Synthesis and Chemical Reactions

2-Oxo-2,3-dihydro-1,3-thiazole-5-sulfonyl chloride is involved in various synthesis and chemical reaction processes. Dushamov et al. (2020) demonstrated that treatment of 1,3-benzothiazol-2(3H)-one with chlorosulfonic acid yields 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chlorides, which can react with water, alcohols, and amines to form sulfonic acids and their esters and amides (Dushamov et al., 2020). Turov et al. (2014) also highlighted the reactivity of a related compound, 2-methyl-4-tosyl-1,3-thiazole-5-sulfonyl chloride, with amines to form sulfonamides, showing its utility as an electrophilic reagent (Turov et al., 2014).

Photoluminescent Properties

The compound's potential in photoluminescent applications is evident in a study by Fang et al. (2017), who synthesized 3,5-dihydro-5-oxo-2H-thiazolo[3,2-a]pyridine-3,7-dicarboxylic acid (TPA) via a condensation reaction involving a structurally related compound. This synthesis resulted in a compound with bright blue photoluminescence, indicating potential applications in sensory technologies (Fang et al., 2017).

Synthetic Applications in Heterocyclic Chemistry

The compound plays a role in the synthesis of heterocyclic compounds. For instance, Kornienko et al. (2014) utilized related sulfonyl chloride derivatives in the synthesis of 1,3-oxazole and 1,3-thiazole derivatives, emphasizing its utility in creating diverse heterocyclic structures (Kornienko et al., 2014). Similarly, research by Shi et al. (2013) on acid chloride reactions with 1,3-thiazoles underlines the versatility of such compounds in forming various heterocyclic products (Shi et al., 2013).

Potential in Solid-State Chemistry

The compound is also relevant in solid-state chemistry. Holte et al. (1998) described the use of polymer-supported sulfonyl chloride, a category to which this compound belongs, in the solid-phase synthesis of heterocyclic compounds, highlighting its potential in the preparation of large molecular libraries, crucial in drug development (Holte et al., 1998).